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Compound of Interest

Compound Name: Phenylacetonitrile

Cat. No.: B145931

This guide provides essential safety and logistical information for the proper disposal of
phenylacetonitrile (also known as benzyl cyanide), a toxic and combustible organic
compound. Adherence to these procedures is critical to ensure the safety of laboratory
personnel and to maintain compliance with environmental regulations. Phenylacetonitrile is
fatal if swallowed, inhaled, or absorbed through the skin, and it releases highly toxic hydrogen
cyanide gas upon decomposition with heat or contact with acids.[1][2][3]

Immediate Safety and Handling Precautions

Before handling phenylacetonitrile, it is imperative to be familiar with its hazards and to have
the appropriate safety measures in place.

Personal Protective Equipment (PPE): All personnel handling phenylacetonitrile must wear
the following:

o Eye Protection: Chemical safety goggles and a full-face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: A lab coat or chemical-resistant apron. For large quantities or in case of a
spill, a full-body chemical suit may be necessary.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b145931?utm_src=pdf-interest
https://www.benchchem.com/product/b145931?utm_src=pdf-body
https://www.benchchem.com/product/b145931?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/4208
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylacetonitrile
https://en.wikipedia.org/wiki/Benzyl_cyanide
https://www.benchchem.com/product/b145931?utm_src=pdf-body
https://www.benchchem.com/product/b145931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If the
concentration of vapors is unknown or exceeds exposure limits, a NIOSH-approved
respirator with an organic vapor cartridge or a self-contained breathing apparatus (SCBA)
should be used.[4][5]

Handling and Storage:

» Store phenylacetonitrile in a cool, dry, well-ventilated area away from heat, sparks, and
open flames.[6]

o Keep containers tightly closed.

e Avoid contact with strong oxidizing agents, strong acids, strong bases, and sodium
hypochlorite, as violent reactions can occur.[1][4][7]

Phenylacetonitrile Properties and Hazards

A summary of key quantitative data for phenylacetonitrile is provided in the table below.
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Property Value Citation(s)

Colorless to pale yellow oily
Appearance o : [11[21[4]
liquid with an aromatic odor.

Molecular Formula CsH7N [4]
Molar Mass 117.15 g/mol [3]
Boiling Point 233-234 °C (451-453 °F) [3]
Melting Point -24 °C (-11 °F) [4]
Density 1.015 g/cm3 [3]
Solubility in Water Insoluble [1112]
Vapor Pressure 0.1 mmHg at 20 °C [7]

Highly toxic by inhalation,
Primary Hazards ingestion, and skin contact; [31[5]

combustible.

Emits toxic fumes of hydrogen
Decomposition Products cyanide and nitrogen oxides [1][2]

when heated.

Spill Response Protocol

In the event of a phenylacetonitrile spill, immediate and decisive action is required to mitigate
the hazards.

1. Evacuate and Isolate:

Immediately evacuate all non-essential personnel from the spill area.

Isolate the hazardous area and deny entry.[1]

If the spill is large, consider evacuating downwind areas. For a liquid spill, isolate the area for
at least 50 meters (150 feet) in all directions.[2]

Remove all sources of ignition from the area.[1][5]

N

. Ventilate:
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e Ensure the area is well-ventilated. Use a fume hood if the spill is contained within one.
3. Contain and Absorb:

o For small spills, absorb the liquid with an inert, non-combustible material such as vermiculite,
dry sand, or earth.[8] Do not use combustible materials like paper towels.

o For large spills, dike the area to prevent spreading and entry into waterways, sewers, or
confined spaces.[1][5]

4. Collect and Package:

o Carefully collect the absorbed material and spilled substance using non-sparking tools and
place it into a suitable, labeled, and sealable container for hazardous waste.[5][8]

5. Decontaminate:

o Wash the spill area thoroughly with soap and water.[1]

o Collect all decontamination materials (e.g., wipes, absorbent pads) and place them in the
hazardous waste container.

o Contaminated clothing should be removed immediately and washed before reuse.[6]

Waste Collection and Storage

Proper collection and storage of phenylacetonitrile waste are crucial steps leading up to its
final disposal.

» Waste Segregation: Phenylacetonitrile waste should be collected in a dedicated, clearly
labeled, and leak-proof container. Do not mix it with other chemical waste unless specifically
instructed to do so by your institution's environmental health and safety (EHS) office.[9]

o Container Labeling: The waste container must be labeled with "Hazardous Waste," the name
"Phenylacetonitrile,” and a description of its hazards (e.g., "Toxic," "Combustible").

o Storage: Store the sealed waste container in a designated satellite accumulation area that is
secure and has secondary containment. This area should be cool, dry, and well-ventilated.[6]

Formal Disposal Procedure
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Phenylacetonitrile is classified as hazardous waste and must be disposed of in accordance
with local, state, and federal regulations.[9] It is illegal to dispose of this chemical down the
drain or in regular trash.[10]

Methodology: Incineration

The primary and most recommended method for the disposal of phenylacetonitrile is high-
temperature incineration in a licensed hazardous waste facility.[2][8]

Experimental Protocol for Incineration (To be performed by a licensed facility):

e Pre-treatment (if necessary): The waste may be blended with other compatible waste
streams to optimize the combustion process.

« Incineration: The liquid waste is injected into a primary combustion chamber operating at
temperatures typically between 850°C and 1200°C.

o Secondary Combustion: The resulting gases are passed into a secondary chamber
(afterburner) at a higher temperature (e.g., >1200°C) with a sufficient residence time (e.qg.,
>2 seconds) to ensure the complete destruction of toxic compounds, including hydrogen
cyanide and nitrogen oxides.[8]

o Flue Gas Treatment: The exhaust gases from the incinerator are passed through a series of
scrubbers and filters to remove acidic gases (like HCI and NOx) and particulate matter
before being released into the atmosphere.

o Ash Disposal: Any resulting solid ash is collected and tested to ensure it is non-hazardous
before being disposed of in a sanitary landfill.

Empty Container Disposal:

o Empty containers that held phenylacetonitrile are also considered hazardous waste as they
may retain chemical residues.

o Containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The
rinsate must be collected and disposed of as hazardous waste.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b145931?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/b19401
https://www.fishersci.ie/store/msds?partNumber=11369206&countryCode=IE&language=en
https://www.benchchem.com/product/b145931?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylacetonitrile
https://www.tcichemicals.com/BE/en/sds/P0128_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0128_EU_6N.pdf
https://www.benchchem.com/product/b145931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁie,;\‘:iltall:i]lgy Sltjrilcineg

 After rinsing, the container should be punctured or otherwise rendered unusable to prevent
reuse and disposed of in an authorized landfill.

Logical Workflow for Phenylacetonitrile Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of phenylacetonitrile.
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Caption: Workflow for the safe handling and disposal of phenylacetonitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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